![molecular formula C15H15NO5S B5533919 3-[(benzylamino)sulfonyl]-4-methoxybenzoic acid](/img/structure/B5533919.png)
3-[(benzylamino)sulfonyl]-4-methoxybenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related sulfonyl and methoxy substituted benzoic acids often involves multi-step chemical reactions, starting from simpler benzoic acid derivatives or related compounds. For example, the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate structurally related to our compound of interest, was achieved through methylation, thiocyanation, ethylation, and oxidation steps, with a total yield of 24.5% (Wang Yu, 2008). Such synthetic routes highlight the complexity and the specific reactions needed to introduce sulfonyl and methoxy groups onto the benzoic acid backbone.
Molecular Structure Analysis
The molecular structure of compounds similar to 3-[(benzylamino)sulfonyl]-4-methoxybenzoic acid has been elucidated through various spectroscopic techniques. For instance, Schiff base derivatives of benzenesulfonamide have been characterized by elemental analysis, MS, IR, 1H NMR, 13C NMR, and crystallography, revealing detailed insights into their molecular geometry and the presence of specific functional groups (M. Yıldız et al., 2010). Such analyses are crucial for confirming the successful synthesis and understanding the structural basis of the compound's reactivity and properties.
Chemical Reactions and Properties
Sulfonyl and methoxy substituted benzoic acids participate in various chemical reactions, demonstrating their reactivity and potential for further functionalization. The synthesis and reactivity of sulfenyl-substituted isocoumarins, for example, involve regioselective annulation reactions facilitated by FeCl3, indicating the reactive nature of such compounds and their potential for forming complex molecular architectures (Zhen Li et al., 2012).
Physical Properties Analysis
The physical properties of sulfonyl and methoxy substituted benzoic acids, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. The detailed crystallographic study of Schiff base derivatives provides insights into their solid-state forms, which is important for understanding the material's characteristics and its potential applications (M. Yıldız et al., 2010).
Chemical Properties Analysis
The chemical properties of 3-[(benzylamino)sulfonyl]-4-methoxybenzoic acid and related compounds, including acidity, reactivity towards nucleophiles or electrophiles, and potential for participating in further chemical transformations, are crucial for their applications in synthesis and material science. Studies on related compounds, such as the oxidation reactions of diamino and azidoindazoles, highlight the reactivity patterns that could be expected for 3-[(benzylamino)sulfonyl]-4-methoxybenzoic acid (O. V. Dyablo et al., 2001).
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(benzylsulfamoyl)-4-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO5S/c1-21-13-8-7-12(15(17)18)9-14(13)22(19,20)16-10-11-5-3-2-4-6-11/h2-9,16H,10H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJISTPPJHYQHCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.